Cas no 99067-50-2 (2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol)

• Product Name: 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol
• CAS No: 99067-50-2
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• CID: 6430601
• PubChem ID: 130154688
• Update Time: 2025-05-21

2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol
• EN300-1985275
• 99067-50-2

• Inchi： 1S/C9H7ClN2OS/c10-6-3-1-2-5(8(6)13)7-4-14-9(11)12-7/h1-4,13H,(H2,11,12)
• InChI Key： DIGAFCLRTFKRSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1=CSC(N)=N1

Computed Properties

• Exact Mass: 225.9967617g/mol
• Monoisotopic Mass: 225.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol

Comprehensive Overview of 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol (CAS No. 99067-50-2)

2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol (CAS No. 99067-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a thiazole ring coupled with a chlorophenol moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of antimicrobial and anti-inflammatory agents. Its molecular structure, characterized by the presence of an amino group and a chloro substituent, offers multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities.

In recent years, the demand for heterocyclic compounds like 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol has surged, driven by the growing need for novel therapeutic agents. The compound's thiazole core is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance. For instance, thiazole-containing molecules are frequently explored for their antibacterial and antifungal properties, aligning with the global push to combat antibiotic resistance. Additionally, the chlorophenol segment contributes to the compound's lipophilicity, enhancing its ability to penetrate cell membranes—a critical factor in drug design.

The synthesis of 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol typically involves multi-step reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are increasingly being employed to improve yield and reduce environmental impact. These methods resonate with the current emphasis on sustainable chemistry, a topic frequently searched by professionals in the field. The compound's CAS No. 99067-50-2 serves as a unique identifier, facilitating accurate retrieval of scientific literature and regulatory information, which is vital for researchers and manufacturers alike.

Beyond pharmaceuticals, 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol has potential applications in material science and agrochemicals. Its ability to form stable complexes with metals makes it a candidate for developing catalysts or sensors. In agriculture, derivatives of this compound could be explored for their pesticidal or herbicidal activities, addressing the need for eco-friendly crop protection solutions. Such interdisciplinary applications highlight the compound's versatility and align with trending searches on multi-functional chemicals and green alternatives.

Quality control and analytical characterization of 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol are critical to ensure its suitability for research and industrial use. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in modern chemical analysis. Furthermore, the compound's stability under various conditions—such as pH and temperature—is a key consideration for storage and handling, a topic often queried by laboratory personnel.

In summary, 2-(2-amino-1,3-thiazol-4-yl)-6-chlorophenol (CAS No. 99067-50-2) is a promising compound with broad applications in drug development, material science, and agrochemicals. Its unique structure and functional groups make it a valuable building block for innovative solutions in these fields. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and industrial applications, particularly in contexts emphasizing sustainability and efficiency.